2-(Cyclohexyloxy)-5-methylphenol

• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 2-cyclohexyloxy-5-methylphenol
• InChI: InChI=1S/C13H18O2/c1-10-7-8-13(12(14)9-10)15-11-5-3-2-4-6-11/h7-9,11,14H,2-6H2,1H3
• InChI Key: VRNOZPQXUOJPGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2CCCCC2)O

Description

2-(Cyclohexyloxy)-5-methylphenol is a phenolic compound characterized by a cyclohexyl ether group at the 2-position and a methyl group at the 5-position of the phenolic ring. The compound’s structure implies moderate lipophilicity due to the cyclohexyl group, which may influence solubility and bioavailability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexyloxy)-5-methylphenol typically involves the reaction of 5-methylphenol with cyclohexanol in the presence of an acid catalyst. The reaction proceeds through an etherification process, where the hydroxyl group of cyclohexanol reacts with the phenolic hydroxyl group of 5-methylphenol to form the cyclohexyloxy linkage.

Industrial Production Methods

Industrial production of 2-(Cyclohexyloxy)-5-methylphenol may involve continuous flow processes to ensure high yield and purity. The use of optimized reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for efficient production. Additionally, purification steps, including distillation and recrystallization, are employed to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexyloxy)-5-methylphenol undergoes various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can target the phenolic hydroxyl group or the cyclohexyloxy group, leading to different reduced products.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like halogens (Cl2, Br2) or nitrating agents (HNO3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield quinones, while substitution reactions can introduce halogens or nitro groups onto the phenol ring.

Scientific Research Applications

2-(Cyclohexyloxy)-5-methylphenol has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of novel compounds with potential biological activity.

Biology: The compound’s structural features make it a candidate for studying interactions with biological macromolecules, such as proteins and enzymes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific molecular pathways.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(Cyclohexyloxy)-5-methylphenol involves its interaction with specific molecular targets. The phenolic hydroxyl group can form hydrogen bonds with biological macromolecules, influencing their structure and function. Additionally, the cyclohexyloxy group may enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes and intracellular targets.

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Functional Groups	Key Substituents	Biological Activity	Synthesis Method
2-(Cyclohexyloxy)-5-methylphenol	Phenol, ether	2-Cyclohexyloxy, 5-methyl	Unknown	Etherification of 5-methylphenol
CP 47,497	Phenol, hydroxycyclohexyl	5-(2-methyloctan-2-yl)	Cannabinoid agonist	Multi-step alkylation
[2-(Cyclohexyloxy)-5-nitrophenyl]methanol	Phenol, ether, nitro, alcohol	5-Nitro, hydroxymethyl	Unknown	Nitration, reduction
2-[(Naphthalen-1-ylmethylidene)amino]-5-methylphenol	Phenol, Schiff base	1-Naphthylideneimine	Solar cell applications	Acid-catalyzed condensation
5-Cyclohexyl-2-(2-fluorophenyl)acrylonitrile	Benzofuran, nitrile	2-Fluorophenyl, cyclohexyl	Crystallographic studies	Multi-step cyclization

Key Findings and Implications

• Structure-Activity Relationships : The cyclohexyl group’s substitution pattern (ether vs. hydroxy) and 5-position substituents (methyl vs. nitro/alkyl) critically influence physicochemical properties and biological interactions.
• Synthetic Accessibility : Etherification and condensation routes dominate synthesis, with halogenation (e.g., ’s bromination) enabling further functionalization.
• Potential Applications: While cannabinoid analogs (e.g., CP 47,497) have psychoactive uses, the target compound’s ether linkage may suit industrial applications (e.g., stabilizers, intermediates) due to reduced reactivity compared to phenolic OH.